Cas no 2731014-71-2 (4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde)

• Product Name: 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde
• CAS No: 2731014-71-2
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 5465050
• Update Time: 2025-06-08

4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde
• Z5273823905

• Inchi： 1S/C7H5N3O2/c11-4-5-3-8-7(12)6-1-2-9-10(5)6/h1-4H,(H,8,12)
• InChI Key： ZRTVPPKFYXJBRI-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=NN2C(C=O)=CN1

Computed Properties

• Exact Mass: 163.038176411 g/mol
• Monoisotopic Mass: 163.038176411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64
• Molecular Weight: 163.13

Additional information on 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde

Chemical Profile of 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde (CAS No. 2731014-71-2)

4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde, identified by the CAS number 2731014-71-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrazine class, a scaffold known for its structural versatility and biological activity. The presence of a aldehyde functional group at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde consists of two fused pyrazole rings, with an oxygen atom incorporated into one of the rings to form a 1,5-a-pyrazolopyrazine core. This unique arrangement contributes to its distinct electronic properties and potential interactions with biological targets. The aldehyde group serves as a key site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in pyrazolopyrazine derivatives due to their reported biological activities. Studies have suggested that compounds within this class exhibit potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 7-carbaldehyde moiety in particular has been highlighted for its role in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactive aldehyde group to develop novel analogs with enhanced potency and selectivity. For instance, recent studies have demonstrated the synthesis of derivatives that show promising activity against certain kinases and transcription factors implicated in cancer progression. These findings underscore the importance of this compound as a precursor in structure-activity relationship (SAR) studies.

The synthesis of 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde typically involves multi-step organic transformations starting from readily available precursors. Common methodologies include condensation reactions followed by oxidation and cyclization steps to establish the pyrazolopyrazine core. The introduction of the aldehyde functionality is often achieved through Vilsmeier-Haack formylation or oxidation of a methyl ketone precursor. These synthetic routes highlight the compound's accessibility and suitability for large-scale production.

From a computational chemistry perspective, 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into how modifications at the 7-position can influence affinity and selectivity. For example, computational analyses have suggested that subtle changes in electronic distribution around the aldehyde group can significantly impact receptor binding affinity.

The pharmacokinetic profile of 4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde and its derivatives is another area of active investigation. Understanding how these compounds are metabolized and excreted is crucial for optimizing their therapeutic potential. Preliminary data suggest that derivatives with this scaffold exhibit moderate bioavailability and undergo biotransformation via standard pathways involving oxidation and conjugation mechanisms.

In conclusion,4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-7-carbaldehyde (CAS No. 2731014-71-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and reactive functional group make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,it is likely to remain a cornerstone in medicinal chemistry investigations.